Cas no 2228196-64-1 (tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate)

Technical Introduction: tert-Butyl N-[5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenyl]carbamate is a specialized carbamate-protected intermediate with a unique difluorocyclopropylamine moiety. Its structural features, including the sterically hindered tert-butoxycarbonyl (Boc) group and the difluorinated cyclopropane ring, enhance stability and reactivity in synthetic applications. The difluorocyclopropylamine group is particularly valuable in medicinal chemistry for modulating physicochemical properties, such as lipophilicity and metabolic stability. The Boc protection allows selective deprotection under mild acidic conditions, facilitating further functionalization. This compound is suited for the synthesis of bioactive molecules, including protease inhibitors and fluorinated analogs, where precise control over stereochemistry and functional group compatibility is critical. Its high purity and well-defined structure make it a reliable building block for advanced pharmaceutical research.
tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate structure
2228196-64-1 structure
Product Name:tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate
CAS No:2228196-64-1
MF:C15H20F2N2O2
MW:298.328310966492
CID:6111003
PubChem ID:165699523
Update Time:2025-05-20

tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate
    • tert-butyl N-[5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenyl]carbamate
    • 2228196-64-1
    • EN300-1876949
    • Inchi: 1S/C15H20F2N2O2/c1-9-5-6-10(14(18)8-15(14,16)17)7-11(9)19-12(20)21-13(2,3)4/h5-7H,8,18H2,1-4H3,(H,19,20)
    • InChI Key: KIVNMPWEJPGEMZ-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)N)F

Computed Properties

  • Exact Mass: 298.14928421g/mol
  • Monoisotopic Mass: 298.14928421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate Pricemore >>

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Additional information on tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate (CAS No. 2228196-64-1)

The compound tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate (CAS No. 2228196-64-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and tert-butyl carbamate group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s difluorocyclopropyl group is particularly noteworthy, as cyclopropyl rings are known to confer rigidity and selectivity in molecular interactions, while fluorine atoms can influence electronic properties and lipophilicity.

The synthesis of CAS No. 2228196-64-1 involves multi-step organic transformations, including carbamate protection and cyclopropanation reactions. These processes are critical for achieving high purity and yield, which are essential for downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are typically employed to characterize this compound, ensuring its structural integrity and suitability for further research.

One of the most searched questions in the field is: "What are the applications of tert-butyl carbamate derivatives in drug discovery?" This compound exemplifies the utility of such derivatives, as the tert-butyl carbamate group serves as a protecting group for amines, enabling selective reactions in complex synthetic pathways. Additionally, its stability under various conditions makes it a preferred choice for intermediate synthesis in peptide chemistry and small-molecule therapeutics.

Another trending topic is the role of fluorinated cyclopropanes in agrochemicals. The difluorocyclopropyl moiety in tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate could be explored for its potential in designing novel pesticides or herbicides, given the increasing need for environmentally friendly crop protection solutions. Researchers are actively investigating how such structural motifs can enhance the efficacy and selectivity of agrochemicals.

From a commercial perspective, CAS No. 2228196-64-1 is available through specialized chemical suppliers, often listed under its IUPAC name or product name. Procurement considerations include purity levels (typically >95% for research use), packaging options, and compliance with safety data sheet (SDS) requirements. Companies engaged in custom synthesis and contract research frequently seek this compound for client projects, highlighting its growing relevance in the chemical industry.

In conclusion, tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-methylphenylcarbamate represents a fascinating case study in modern synthetic chemistry. Its combination of fluorine atoms, cyclopropyl ring, and carbamate protection offers versatile applications across pharmaceuticals and agrochemicals. As research into fluorinated building blocks and bioactive intermediates continues to expand, this compound is poised to play a pivotal role in innovative scientific breakthroughs.

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